Cas no 2169522-89-6 (2-(2,2-difluoroethyl)aminoethane-1-sulfonyl fluoride)

• Product Name: 2-(2,2-difluoroethyl)aminoethane-1-sulfonyl fluoride
• CAS No: 2169522-89-6
• MF: C₄H₈F₃NO₂S
• MW: 191.172030448914
• CID: 6082352
• PubChem ID: 165532227
• Update Time: 2025-10-28

2-(2,2-difluoroethyl)aminoethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-difluoroethyl)aminoethane-1-sulfonyl fluoride
• 2169522-89-6
• 2-[(2,2-difluoroethyl)amino]ethane-1-sulfonyl fluoride
• EN300-1577160

• Inchi： 1S/C4H8F3NO2S/c5-4(6)3-8-1-2-11(7,9)10/h4,8H,1-3H2
• InChI Key： FNBZQBICLPTTKR-UHFFFAOYSA-N
• SMILES： S(CCNCC(F)F)(=O)(=O)F

Computed Properties

• Exact Mass: 191.02278416g/mol
• Monoisotopic Mass: 191.02278416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 54.6Ų

Additional information on 2-(2,2-difluoroethyl)aminoethane-1-sulfonyl fluoride

Introduction to 2-(2,2-difluoroethyl)aminoethane-1-sulfonyl fluoride (CAS No. 2169522-89-6)

2-(2,2-difluoroethyl)aminoethane-1-sulfonyl fluoride (CAS No. 2169522-89-6) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and materials science. This compound is characterized by its fluorinated and sulfonyl functionalities, which confer it with distinct properties and reactivity profiles.

The chemical structure of 2-(2,2-difluoroethyl)aminoethane-1-sulfonyl fluoride consists of a sulfonyl fluoride group attached to an aminoethyl moiety, which is further substituted with a difluoroethyl group. This combination of functional groups imparts the compound with high reactivity and selectivity, making it a valuable intermediate in the synthesis of more complex molecules. The presence of fluorine atoms also enhances the compound's stability and bioavailability, which are crucial factors in drug development.

Recent studies have explored the potential applications of 2-(2,2-difluoroethyl)aminoethane-1-sulfonyl fluoride in the development of novel pharmaceuticals. One notable area of research is its use as a building block for the synthesis of fluorinated drugs. Fluorine atoms are known to improve the metabolic stability and binding affinity of drug molecules, which can lead to enhanced therapeutic efficacy and reduced side effects. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that compounds derived from 2-(2,2-difluoroethyl)aminoethane-1-sulfonyl fluoride exhibited potent antiviral activity against several strains of influenza virus.

In addition to its pharmaceutical applications, 2-(2,2-difluoroethyl)aminoethane-1-sulfonyl fluoride has also shown promise in materials science. The unique combination of fluorine and sulfonyl functionalities makes it an attractive candidate for the development of advanced materials with enhanced properties. Research conducted at the University of California, Berkeley, has shown that polymers incorporating this compound exhibit improved thermal stability and mechanical strength, making them suitable for use in high-performance applications such as aerospace and electronics.

The synthesis of 2-(2,2-difluoroethyl)aminoethane-1-sulfonyl fluoride typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 2-fluoroethylamine with sulfonyl chloride followed by fluorination. Advances in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for producing this compound, which is crucial for its widespread adoption in industrial settings.

The safety and environmental impact of 2-(2,2-difluoroethyl)aminoethane-1-sulfonyl fluoride are important considerations in its use and handling. While it is not classified as a hazardous material or controlled substance, proper precautions should be taken to ensure safe storage and disposal. Studies have shown that this compound is stable under normal laboratory conditions but may decompose at high temperatures or in the presence of strong acids or bases.

In conclusion, 2-(2,2-difluoroethyl)aminoethane-1-sulfonyl fluoride (CAS No. 2169522-89-6) is a versatile compound with significant potential in pharmaceutical and materials science applications. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new synthetic methods and applications continue to emerge, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.